methyl 3-(2-aminoethyl)cyclobutane-1-carboxylate hydrochloride
Overview
Description
Methyl 3-(2-aminoethyl)cyclobutane-1-carboxylate hydrochloride (MECBHCl) is an organic compound that has been studied extensively in recent years due to its unique and versatile properties. It is a cyclic ester of ethylenediamine and cyclobutane-1-carboxylic acid, and has been used in a variety of scientific and medical applications.
Mechanism of Action
Methyl 3-(2-aminoethyl)cyclobutane-1-carboxylate hydrochloride has been found to interact with enzymes, proteins, and receptors in a variety of ways. It has been found to inhibit the activity of certain enzymes, as well as bind to certain proteins and receptors. This binding can lead to changes in the activity of the proteins and receptors, and can result in the desired effect of the compound.
Biochemical and Physiological Effects
methyl 3-(2-aminoethyl)cyclobutane-1-carboxylate hydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, as well as bind to certain proteins and receptors. This binding can lead to changes in the activity of the proteins and receptors, and can result in the desired effect of the compound. In addition, it has been found to have anti-inflammatory and anti-cancer properties, as well as the ability to modulate the activity of certain neurotransmitters.
Advantages and Limitations for Lab Experiments
Methyl 3-(2-aminoethyl)cyclobutane-1-carboxylate hydrochloride has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its structure is relatively stable. Furthermore, it can be used in a variety of research applications, including enzyme kinetics, protein-ligand interactions, and drug-receptor interactions. However, it is important to note that methyl 3-(2-aminoethyl)cyclobutane-1-carboxylate hydrochloride is a relatively new compound, and its effects on the body are not yet fully understood. Therefore, it is important to use caution when working with methyl 3-(2-aminoethyl)cyclobutane-1-carboxylate hydrochloride in a laboratory setting.
Future Directions
There are several potential future directions for research involving methyl 3-(2-aminoethyl)cyclobutane-1-carboxylate hydrochloride. First, further research is needed to better understand its biochemical and physiological effects on the body. Second, further research is needed to ascertain the potential therapeutic uses of methyl 3-(2-aminoethyl)cyclobutane-1-carboxylate hydrochloride, such as its potential anti-cancer and anti-inflammatory properties. Third, further research is needed to understand the mechanism of action of methyl 3-(2-aminoethyl)cyclobutane-1-carboxylate hydrochloride and its interactions with enzymes, proteins, and receptors. Finally, further research is needed to develop more efficient and reliable methods of synthesizing methyl 3-(2-aminoethyl)cyclobutane-1-carboxylate hydrochloride.
Synthesis Methods
Methyl 3-(2-aminoethyl)cyclobutane-1-carboxylate hydrochloride can be synthesized by reacting cyclobutane-1-carboxylic acid with ethylenediamine in the presence of a strong acid such as hydrochloric acid. The reaction proceeds via a nucleophilic substitution reaction, and the resulting product is the desired compound methyl 3-(2-aminoethyl)cyclobutane-1-carboxylate hydrochloride. This method of synthesis is relatively straightforward and can be performed in a laboratory setting.
Scientific Research Applications
Methyl 3-(2-aminoethyl)cyclobutane-1-carboxylate hydrochloride has been used in a variety of scientific and medical research applications. It has been studied as a potential anti-cancer agent, as well as an anti-inflammatory agent. It has also been used as a model compound in studies of enzyme kinetics, protein-ligand interactions, and drug-receptor interactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(2-aminoethyl)cyclobutane-1-carboxylate hydrochloride involves the reaction of cyclobutanone with ethyl chloroacetate to form ethyl 3-oxocyclobutane-1-carboxylate. This intermediate is then reacted with ethylenediamine to form methyl 3-(2-aminoethyl)cyclobutane-1-carboxylate, which is then converted to the hydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": [ "Cyclobutanone", "Ethyl chloroacetate", "Ethylenediamine", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with ethyl chloroacetate in the presence of a base such as potassium carbonate to form ethyl 3-oxocyclobutane-1-carboxylate.", "Step 2: Ethyl 3-oxocyclobutane-1-carboxylate is then reacted with ethylenediamine in methanol to form methyl 3-(2-aminoethyl)cyclobutane-1-carboxylate.", "Step 3: Methyl 3-(2-aminoethyl)cyclobutane-1-carboxylate is then reacted with hydrochloric acid to form the hydrochloride salt of the compound." ] } | |
CAS RN |
1638771-20-6 |
Molecular Formula |
C8H16ClNO2 |
Molecular Weight |
193.7 |
Purity |
95 |
Origin of Product |
United States |
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